Cas no 710980-14-6 (2H-Tetrazole,5-[3-(phenylmethoxy)phenyl]-)

• Product Name: 2H-Tetrazole,5-[3-(phenylmethoxy)phenyl]-
• CAS No: 710980-14-6
• MF: C₁₄H₁₂N₄O
• MW: 252.271282196045
• MDL: MFCD29055291
• CID: 557956
• PubChem ID: 7010322
• Update Time: 2025-04-19

2H-Tetrazole,5-[3-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole,5-[3-(phenylmethoxy)phenyl]-
• 5-(3-BENZYLOXYPHENYL)-1H-TETRAZOLE
• 5-[3-(Benzyloxy)phenyl]-2H-tetrazole
• AKOS024318944
• MFCD29055291
• 2H-Tetrazole, 5-[3-(phenylmethoxy)phenyl]-
• CS-0455130
• SCHEMBL704303
• 130019-48-6
• A923077
• SY038817
• 5-(3-phenylmethoxyphenyl)-2H-tetrazole
• 5-(3-(Benzyloxy)phenyl)-2H-tetrazole
• AC8013
• 710980-14-6
• FT-0619621
• CHEMBL1213408

• MDL： MFCD29055291
• Inchi： 1S/C14H12N4O/c1-2-5-11(6-3-1)10-19-13-8-4-7-12(9-13)14-15-17-18-16-14/h1-9H,10H2,(H,15,16,17,18)
• InChI Key： VWWINOIXMBLCEM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C2N=NNN=2)C=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 252.10100
• Monoisotopic Mass: 252.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.6
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• Color/Form: White solid
• Melting Point: 208-210℃
• PSA: 63.69000
• LogP: 2.44570
• Solubility: Insoluble in water

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives